Cas no 1189485-57-1 (1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride)

• Product Name: 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride
• CAS No: 1189485-57-1
• MF: C₂₆H₃₂Cl₂N₂O₃
• MW: 491.449885368347
• CID: 5391439
• Update Time: 2025-10-22

1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-[([1,1′-biphenyl]-2-yloxy)methyl]-4-(2-methoxyphenyl)-, hydrochloride (1:2)
• 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride

• Inchi： 1S/C26H30N2O3.2ClH/c1-30-26-14-8-6-12-24(26)28-17-15-27(16-18-28)19-22(29)20-31-25-13-7-5-11-23(25)21-9-3-2-4-10-21;;/h2-14,22,29H,15-20H2,1H3;2*1H
• InChI Key： GKCDXGDJFKTDSH-UHFFFAOYSA-N
• SMILES： N1(CC(COC2=CC=CC=C2C2=CC=CC=C2)O)CCN(C2=CC=CC=C2OC)CC1.[H]Cl.[H]Cl

Additional information on 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride

Comprehensive Analysis of 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride (CAS No. 1189485-57-1)

The compound 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride (CAS No. 1189485-57-1) is a chemically synthesized molecule with significant potential in pharmacological research. Its intricate structure combines a biphenyl moiety with a piperazine derivative, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern neuroscience and drug design.

In recent years, the scientific community has shown growing interest in piperazine-based compounds due to their versatility in targeting neurological and cardiovascular systems. The inclusion of a methoxyphenyl group in this molecule further enhances its binding affinity, a feature often explored in the development of selective receptor modulators. This aligns with current trends in personalized medicine, where researchers seek compounds with high specificity to minimize off-target effects.

The dihydrochloride salt form of this compound improves its solubility, a critical factor for bioavailability—a key concern in pharmaceutical formulation. With the rise of computational chemistry and AI-driven drug discovery, molecules like 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride are increasingly studied in silico before lab synthesis. This approach accelerates research while reducing costs, addressing the industry's demand for faster, more efficient drug development pipelines.

Structural analysis reveals that the biphenyl-oxy linkage in this compound may contribute to enhanced blood-brain barrier permeability, a property highly sought after in central nervous system (CNS) drug development. This characteristic has sparked discussions in academic circles about its potential applications in addressing neurological conditions, though extensive clinical studies would be required to validate any therapeutic use.

From a synthetic chemistry perspective, the preparation of 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride involves multiple steps of ether formation and amine coupling reactions. These processes are currently being optimized using green chemistry principles to reduce environmental impact—a response to growing concerns about sustainable pharmaceutical manufacturing.

The compound's chiral center at the propan-2-ol position presents interesting possibilities for enantioselective synthesis. This aspect is particularly relevant given the pharmaceutical industry's increasing focus on chiral drugs, where different enantiomers can exhibit markedly different biological activities. Researchers are investigating whether the (R) and (S) configurations of this molecule might display distinct pharmacological profiles.

In analytical chemistry, the characterization of CAS 1189485-57-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The development of reliable analytical methods for this compound supports quality control in research settings—a crucial consideration given the reproducibility crisis affecting some areas of scientific research.

While not currently approved for therapeutic use, the structural features of this compound have drawn comparisons to existing serotonin receptor modulators. This has led to speculation about its potential mechanisms of action, though such discussions remain purely theoretical without comprehensive biological testing. The scientific community maintains cautious optimism about such novel structures while emphasizing the need for rigorous preclinical evaluation.

The stability profile of 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride under various storage conditions is another active area of investigation. Proper storage and handling protocols are essential for maintaining compound integrity in research settings, especially for hygroscopic materials like hydrochloride salts.

Patent literature reveals growing interest in structurally related compounds, suggesting that derivatives of this chemical scaffold may have commercial potential. However, the exact intellectual property status of CAS 1189485-57-1 requires careful examination by legal experts, as patent landscapes in medicinal chemistry can be complex and rapidly evolving.

From a drug metabolism perspective, the presence of both piperazine and methoxy groups suggests this compound may undergo complex biotransformation pathways. Understanding these metabolic routes is crucial for predicting potential drug-drug interactions—a key consideration in modern polypharmacy scenarios.

The scientific nomenclature of this compound, while precise, highlights the challenges of communicating complex chemical structures to non-specialist audiences. This has led to discussions about improving chemical education and developing better visualization tools to bridge the gap between researchers and the general public interested in pharmaceutical advancements.

As research into 1-{[1,1'-biphenyl]-2-yloxy}-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride continues, scientists are particularly interested in its physicochemical properties, including logP, pKa, and solubility parameters. These characteristics fundamentally influence a compound's absorption and distribution profile—critical factors in the drug development process.

The emergence of high-throughput screening technologies has increased the pace at which compounds like this can be evaluated for biological activity. This technological advancement aligns with current demands for faster translation of basic research findings into potential therapeutic candidates.

In conclusion, while CAS 1189485-57-1 represents an interesting chemical entity with potential pharmacological relevance, much research remains to fully characterize its properties and possible applications. The compound exemplifies the ongoing innovation in medicinal chemistry, where novel structures continue to emerge from the intersection of synthetic expertise and biological insight.